Cas no 1807198-93-1 (Methyl 5-cyano-3-ethyl-2-methylbenzoate)

• Product Name: Methyl 5-cyano-3-ethyl-2-methylbenzoate
• CAS No: 1807198-93-1
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5010090
• Update Time: 2025-10-29

Methyl 5-cyano-3-ethyl-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-3-ethyl-2-methylbenzoate

• Inchi： 1S/C12H13NO2/c1-4-10-5-9(7-13)6-11(8(10)2)12(14)15-3/h5-6H,4H2,1-3H3
• InChI Key： INUXIKJXXLVMOS-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C#N)=CC(CC)=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-cyano-3-ethyl-2-methylbenzoate

Comprehensive Overview of Methyl 5-cyano-3-ethyl-2-methylbenzoate (CAS No. 1807198-93-1)

Methyl 5-cyano-3-ethyl-2-methylbenzoate (CAS No. 1807198-93-1) is a specialized organic compound with a unique molecular structure, combining a benzoate ester framework with cyano and ethyl substituents. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as an intermediate in the synthesis of bioactive molecules. Its CAS number (1807198-93-1) serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and supply chains.

The growing interest in Methyl 5-cyano-3-ethyl-2-methylbenzoate aligns with broader trends in sustainable chemistry and green synthesis. Researchers are increasingly exploring its applications in catalysis and drug discovery, particularly in the development of small-molecule inhibitors targeting enzymes involved in metabolic pathways. The compound's cyano group (-CN) enhances its reactivity, making it a versatile building block for heterocyclic compounds, which are pivotal in modern medicinal chemistry.

From an industrial perspective, Methyl 5-cyano-3-ethyl-2-methylbenzoate is valued for its stability under standard storage conditions and compatibility with common organic solvents. Its methyl ester moiety facilitates further derivatization, enabling chemists to tailor its properties for specific applications. Recent studies highlight its role in high-throughput screening libraries, where its structural diversity contributes to the identification of novel lead compounds for therapeutic development.

Environmental and safety considerations are paramount when handling Methyl 5-cyano-3-ethyl-2-methylbenzoate. While it is not classified as hazardous under current regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. The compound's low volatility and moderate solubility in water reduce risks associated with inhalation or environmental release, aligning with the principles of green chemistry.

In the context of intellectual property, Methyl 5-cyano-3-ethyl-2-methylbenzoate has been referenced in several patents related to crop protection and pharmaceutical formulations. Its incorporation into proprietary blends underscores its commercial relevance, particularly in markets prioritizing innovative chemical solutions. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity and structural integrity, ensuring compliance with industry standards.

The future outlook for Methyl 5-cyano-3-ethyl-2-methylbenzoate is promising, with ongoing research exploring its potential in material science and nanotechnology. As demand for multifunctional intermediates grows, this compound is poised to play a pivotal role in advancing precision chemistry and sustainable manufacturing practices. Collaborative efforts between academia and industry will likely uncover new applications, further solidifying its position in the chemical landscape.